Nullscript
Nullscript
Scriptaid (Item No. 10572) is a histone deacetylase (HDAC) inhibitor that has an optimal concentration of 6-8 μM in a cell-based assay, is less toxic than trichostatin A, and works in a wide variety of biological systems. Nullscript is an analog of scriptaid that lacks the HDAC inhibitory effects of scriptaid. It is used as a negative control in experiments involving scriptaid.
Brand Name:
Vulcanchem
CAS No.:
300816-11-9
VCID:
VC0160222
InChI:
InChI=1S/C16H14N2O4/c19-13(17-22)8-3-9-18-15(20)11-6-1-4-10-5-2-7-12(14(10)11)16(18)21/h1-2,4-7,22H,3,8-9H2,(H,17,19)
SMILES:
C1=CC2=C3C(=C1)C(=O)N(C(=O)C3=CC=C2)CCCC(=O)NO
Molecular Formula:
C16H14N2O4
Molecular Weight:
298.29 g/mol
Nullscript
CAS No.: 300816-11-9
Reference Standards
VCID: VC0160222
Molecular Formula: C16H14N2O4
Molecular Weight: 298.29 g/mol
CAS No. | 300816-11-9 |
---|---|
Product Name | Nullscript |
Molecular Formula | C16H14N2O4 |
Molecular Weight | 298.29 g/mol |
IUPAC Name | 4-(1,3-dioxobenzo[de]isoquinolin-2-yl)-N-hydroxybutanamide |
Standard InChI | InChI=1S/C16H14N2O4/c19-13(17-22)8-3-9-18-15(20)11-6-1-4-10-5-2-7-12(14(10)11)16(18)21/h1-2,4-7,22H,3,8-9H2,(H,17,19) |
Standard InChIKey | GBPSCCPAXYTNMB-UHFFFAOYSA-N |
SMILES | C1=CC2=C3C(=C1)C(=O)N(C(=O)C3=CC=C2)CCCC(=O)NO |
Canonical SMILES | C1=CC2=C3C(=C1)C(=O)N(C(=O)C3=CC=C2)CCCC(=O)NO |
Description | Scriptaid (Item No. 10572) is a histone deacetylase (HDAC) inhibitor that has an optimal concentration of 6-8 μM in a cell-based assay, is less toxic than trichostatin A, and works in a wide variety of biological systems. Nullscript is an analog of scriptaid that lacks the HDAC inhibitory effects of scriptaid. It is used as a negative control in experiments involving scriptaid. |
Synonyms | N-hydroxy-1,3-dioxo-1H-benz[de]isoquinoline-2(3H)-butanamide |
Reference | 1.Su, G.H.,Sohn, T.A.,Ryu, B., et al. A novel histone deacetylase inhibitor identified by high-throughput transcriptional screening of a compound library. Cancer Research 60, 3137-3142 (2000). |
PubChem Compound | 3785 |
Last Modified | Nov 11 2021 |
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